Cas no 1261926-50-4 (3-Hydroxy-4-(4-methylphenyl)benzoic acid)

• Product Name: 3-Hydroxy-4-(4-methylphenyl)benzoic acid
• CAS No: 1261926-50-4
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD18318955
• CID: 2763964
• PubChem ID: 53224888
• Update Time: 2025-10-29

3-Hydroxy-4-(4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(4-methylphenyl)benzoic acid, 95%
• MFCD18318955
• 2-Hydroxy-4'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 1261926-50-4
• 3-HYDROXY-4-(4-METHYLPHENYL)BENZOIC ACID
• DTXSID00688620
• 3-Hydroxy-4-(4-methylphenyl)benzoic acid

• MDL： MFCD18318955
• Inchi： 1S/C14H12O3/c1-9-2-4-10(5-3-9)12-7-6-11(14(16)17)8-13(12)15/h2-8,15H,1H3,(H,16,17)
• InChI Key： LDSPDWNBFQLGIM-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 228.078644241Da
• Monoisotopic Mass: 228.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-Hydroxy-4-(4-methylphenyl)benzoic acid

Professional Introduction to 3-Hydroxy-4-(4-methylphenyl)benzoic acid (CAS No. 1261926-50-4)

3-Hydroxy-4-(4-methylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261926-50-4, is a structurally significant compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features a hydroxyl group at the 3-position and a 4-methylphenyl substituent at the 4-position, imparting unique electronic and steric properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-Hydroxy-4-(4-methylphenyl)benzoic acid consists of a benzene ring fused with a carboxylic acid moiety, with functional groups strategically positioned to enhance reactivity and biological activity. The presence of both hydroxyl and methyl groups allows for diverse chemical modifications, making it a versatile building block for synthetic chemists. In recent years, this compound has been explored in the context of drug discovery, particularly for its potential as a precursor to bioactive molecules targeting inflammatory and metabolic pathways.

Recent advancements in computational chemistry have highlighted the significance of 3-Hydroxy-4-(4-methylphenyl)benzoic acid in virtual screening campaigns. Its aromatic system and hydroxyl functionality make it an attractive candidate for interaction with biological targets such as enzymes and receptors. Studies have demonstrated that derivatives of this compound exhibit promising pharmacological profiles, including anti-inflammatory, antioxidant, and anti-diabetic effects. These findings have spurred interest in synthesizing analogs with optimized properties for therapeutic applications.

In the realm of medicinal chemistry, the synthesis of 3-Hydroxy-4-(4-methylphenyl)benzoic acid has been refined through multiple pathways, including classical organic reactions like esterification, reduction, and coupling reactions. The compound’s stability under various reaction conditions makes it suitable for large-scale production, which is crucial for preclinical and clinical studies. Researchers have leveraged its structural features to develop novel heterocyclic compounds, further expanding its utility in drug design.

One notable area of research involves the exploration of 3-Hydroxy-4-(4-methylphenyl)benzoic acid as a scaffold for nonsteroidal anti-inflammatory drugs (NSAIDs). The hydroxyl group at the 3-position provides a site for hydrogen bonding interactions with biological targets, while the 4-methylphenyl moiety contributes to lipophilicity, optimizing membrane permeability. Preclinical studies have shown that certain derivatives exhibit comparable or superior efficacy compared to existing NSAIDs but with improved safety profiles.

The compound’s role in metabolic research is also noteworthy. Its structural motif is reminiscent of natural products known to modulate metabolic pathways, particularly those involving lipid and glucose homeostasis. Emerging evidence suggests that 3-Hydroxy-4-(4-methylphenyl)benzoic acid derivatives may serve as leads for developing treatments against metabolic disorders such as obesity and type 2 diabetes. This potential has prompted collaborations between academic institutions and pharmaceutical companies to explore its pharmacokinetic properties further.

From a synthetic chemistry perspective, 3-Hydroxy-4-(4-methylphenyl)benzoic acid exemplifies the importance of functional group interplay in designing bioactive molecules. The balance between hydrophilicity and lipophilicity afforded by its structure allows for fine-tuning of solubility and bioavailability—critical factors in drug development. Advances in green chemistry have also influenced its synthesis, with efforts focusing on sustainable methodologies that minimize waste and energy consumption.

The growing interest in 3-Hydroxy-4-(4-methylphenyl)benzoic acid is reflected in the increasing number of patents filed for its derivatives. These patents often highlight novel synthetic routes or applications in therapeutic areas such as neurodegenerative diseases and cancer. The compound’s versatility ensures its continued relevance as researchers uncover new biological targets and mechanisms.

In conclusion, 3-Hydroxy-4-(4-methylphenyl)benzoic acid (CAS No. 1261926-50-4) represents a significant asset in pharmaceutical research due to its structural features and potential applications across multiple therapeutic domains. Its role as an intermediate in drug discovery underscores the importance of structurally diverse compounds in addressing complex diseases. As research progresses, this compound is likely to remain at the forefront of medicinal chemistry innovation.